Cas no 182565-27-1 (4-Fluoro-α-methylbenzyl Isothiocyanate)

• Product Name: 4-Fluoro-α-methylbenzyl Isothiocyanate
• CAS No: 182565-27-1
• MF: C₉H₈FNS
• MW: 181.229924201965
• MDL: MFCD00041105
• CID: 92215
• PubChem ID: 519536
• Update Time: 2025-11-01

4-Fluoro-α-methylbenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)ethyl isothiocyanate
• (+/-)-1-(4-Fluorophenyl)ethyl isothiocyanate
• 4-Fluoro-alpha-methylbenzyl isothiocyanate
• 1-fluoro-4-(1-isothiocyanatoethyl)benzene
• 4-fluoro-à-methylbenzyl
• 4-FLUORO-A-METHYLBENZYL ISOTHIOCYANATE
• 4-fluoro-à-methylbenzyl isothiocyanate
• (n)-1-(4-fluorophenyl)ethyl isothiocyanate
• 4-Fluoro-a-methylbenzyl isothiocyate, 99%
• 4-Fluoro-alpha-methylbenzylisothiocyanate97%
• 4-fluoro-alpha-methyl-benzyl isothiocyanate
• Benzene, 1-fluoro-4-(1-isothiocyanatoethyl)-
• Benzene,1-fluoro-4-(1-isothiocyanatoethyl)-
• 1-Fluoro-4-(1-isothiocyanatoethyl)benzene #
• 182565-27-1
• AKOS000343475
• AKOS022201298
• 4-Fluoro-.alpha.-methylbenzyl isothiocyanate
• 1-(4-fluorophenyl)ethylisothiocyanate
• 1-fluoranyl-4-(1-isothiocyanatoethyl)benzene
• SCHEMBL1457324
• MFCD00041105
• FT-0605723
• DTXSID40334058
• 4-Fluoro- -methylbenzyl isothiocyanate
• 1-(4-fluorophenyl)-ethyl-isothiocyanate
• A812706
• DB-044469
• 4-Fluoro-a-methylbenzylisothiocyanate
• 4-Fluoro-α-methylbenzyl Isothiocyanate

• MDL： MFCD00041105
• Inchi： 1S/C9H8FNS/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3
• InChI Key： JXMBAXGHCKMDES-UHFFFAOYSA-N
• SMILES： S=C=NC(C)C1C=CC(=CC=1)F
• BRN： 6123780

Computed Properties

• Exact Mass: 181.03600
• Monoisotopic Mass: 181.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1,15 g/cm3
• Boiling Point: 110°C 0,6mm
• Flash Point: 109-110°C/0.6mm
• Refractive Index: 1.562
• PSA: 44.45000
• LogP: 2.98950
• Solubility: Soluble in water
• Sensitiveness: Moisture Sensitive/Lachrymatory

4-Fluoro-α-methylbenzyl Isothiocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold.
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Fluoro-α-methylbenzyl Isothiocyanate

4-Fluoro-α-methylbenzyl Isothiocyanate: A Comprehensive Overview

The compound with CAS No. 182565-27-1, commonly referred to as 4-Fluoro-α-methylbenzyl Isothiocyanate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of isothiocyanate, a functional group known for its reactivity and versatility in chemical synthesis. The presence of the fluorine atom at the para position of the benzene ring and the methyl group at the α-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Isothiocyanates are well-known for their ability to undergo nucleophilic substitution reactions, which makes them valuable intermediates in the synthesis of diverse organic compounds. The 4-fluoro substitution in this compound enhances its electronic properties, making it more reactive towards nucleophiles compared to its unsubstituted counterparts. This characteristic has been exploited in recent studies to develop novel synthetic pathways for bioactive molecules. For instance, researchers have utilized 4-Fluoro-α-methylbenzyl Isothiocyanate as a key intermediate in the synthesis of anti-inflammatory agents and potential anticancer drugs.

The structure of 4-Fluoro-α-methylbenzyl Isothiocyanate consists of a benzene ring substituted with a fluorine atom at the para position and an isothiocyanate group attached via an α-methyl chain. This arrangement creates a molecule with both aromatic and aliphatic characteristics, enabling it to participate in a wide range of chemical transformations. The isothiocyanate group (-NCS) is particularly reactive due to its electrophilic sulfur atom, which can undergo nucleophilic attack by various reagents such as amines, thiols, and hydroxyl groups.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 4-Fluoro-α-methylbenzyl Isothiocyanate. One notable approach involves the reaction of 4-fluoro-α-methylbenzyl chloride with sodium thiocyanate in polar aprotic solvents such as dimethylformamide (DMF). This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry approaches to synthesize this compound using microwave-assisted techniques, which significantly reduce reaction time while maintaining product quality.

In terms of applications, 4-Fluoro-α-methylbenzyl Isothiocyanate has found utility in the development of bioactive molecules. Its reactivity allows it to serve as a building block for constructing complex molecular architectures. For example, it has been used in the synthesis of heterocyclic compounds, which are known for their pharmacological activities. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative effects against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug discovery.

The electronic properties of 4-Fluoro-α-methylbenzyl Isothiocyanate also make it an interesting candidate for applications in materials science. Its ability to form stable covalent bonds with nucleophiles has been leveraged in the development of novel polymers and coatings with tailored properties. For instance, researchers have explored its use as a crosslinking agent in polyurethane formulations, resulting in materials with improved mechanical strength and thermal stability.

From an environmental perspective, understanding the degradation pathways of 4-Fluoro-α-methylbenzyl Isothiocyanate is crucial for assessing its potential impact on ecosystems. Recent studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is valuable for designing safe handling procedures and waste management strategies during industrial applications.

In conclusion, 4-Fluoro-α-methylbenzyl Isothiocyanate (CAS No. 182565-27-1) is a versatile compound with significant potential in various fields due to its unique chemical properties and reactivity. Its role as an intermediate in drug discovery and materials science highlights its importance in modern chemistry. As research continues to uncover new applications and synthetic methods for this compound, it is likely to remain a focal point for scientific innovation.